Cas no 94291-98-2 (stearic acid, compound with ()-α-methylphenethylamine (1:1))

stearic acid, compound with ()-α-methylphenethylamine (1:1) structure
94291-98-2 structure
Product Name:stearic acid, compound with ()-α-methylphenethylamine (1:1)
CAS No:94291-98-2
MF:C27H49NO2
MW:419.683468580246
CID:1987131
PubChem ID:49806547
Update Time:2025-04-21

stearic acid, compound with ()-α-methylphenethylamine (1:1) Chemical and Physical Properties

Names and Identifiers

    • Stearic acid, compound with (1)-alpha-methylphenethylamine (1:1)
    • octadecanoic acid,1-phenylpropan-2-amine
    • STEARIC ACID (1)-Α-METHYLPHENETHYLAMINE COMPLEX
    • stearic acid, compound with ()-&#x3B1
    • -methylphenethylamine (1:1)
    • EINECS 304-926-9
    • 94291-98-2
    • DTXSID20915708
    • Octadecanoic acid--1-phenylpropan-2-amine (1/1)
    • stearic acid, compound with ()-α-methylphenethylamine (1:1)
    • Inchi: 1S/C18H36O2.C9H13N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-8(10)7-9-5-3-2-4-6-9/h2-17H2,1H3,(H,19,20);2-6,8H,7,10H2,1H3
    • InChI Key: JMPMLONVMBUCPX-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCCCCCCCCCC)=O.NC(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 419.376
  • Monoisotopic Mass: 419.376
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 18
  • Complexity: 286
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
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